Cas no 2229339-16-4 (2-(4-chloro-2,5-difluorophenyl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(4-chloro-2,5-difluorophenyl)-2,2-difluoroethan-1-ol
• CAS No: 2229339-16-4
• MF: C₈H₅ClF₄O
• MW: 228.571315526962
• CID: 6000353
• PubChem ID: 165967127
• Update Time: 2025-06-28

2-(4-chloro-2,5-difluorophenyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-2,5-difluorophenyl)-2,2-difluoroethan-1-ol
• EN300-1960100
• 2229339-16-4

• Inchi： 1S/C8H5ClF4O/c9-5-2-6(10)4(1-7(5)11)8(12,13)3-14/h1-2,14H,3H2
• InChI Key： AKGMZMOXPSYUTA-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1F)C(CO)(F)F)F

Computed Properties

• Exact Mass: 227.9965051g/mol
• Monoisotopic Mass: 227.9965051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(4-chloro-2,5-difluorophenyl)-2,2-difluoroethan-1-ol

Introduction to 2-(4-chloro-2,5-difluorophenyl)-2,2-difluoroethan-1-ol (CAS No. 2229339-16-4)

The compound 2-(4-chloro-2,5-difluorophenyl)-2,2-difluoroethan-1-ol , with the CAS registry number 2229339-16-4, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a chlorinated and difluorinated aromatic ring attached to a hydroxylated ethane moiety. Its synthesis and properties have been extensively studied in recent years, particularly in the context of its potential applications in drug development and materials science.

Recent studies have highlighted the importance of fluorine substitution patterns in organic compounds, as fluorine atoms can significantly influence the physical and chemical properties of molecules. In the case of CAS No. 2229339-16-4, the presence of multiple fluorine atoms on the aromatic ring and the ethane chain contributes to its high stability, lipophilicity, and bioavailability. These properties make it an attractive candidate for use in pharmaceuticals, where such characteristics are often desirable for drug delivery systems.

The synthesis of CAS No. 229339-16-4 involves a multi-step process that typically begins with the preparation of the aromatic precursor. Researchers have employed various methods, including nucleophilic aromatic substitution and coupling reactions, to achieve high yields and purity. Recent advancements in catalytic methods have further optimized these processes, reducing production costs and minimizing environmental impact.

In terms of applications, CAS No. 229339-16-4 has shown promise in several areas. For instance, its ability to act as a chiral auxiliary in asymmetric synthesis has been explored in recent studies. Additionally, its role as a building block for more complex molecules has been documented in numerous research papers published in leading chemistry journals.

The pharmacological profile of CAS No. 2000000000 is another area of active research. Preclinical studies have demonstrated its potential as an anti-inflammatory agent due to its ability to modulate specific signaling pathways. Furthermore, its selectivity for certain receptor types suggests that it could be developed into a targeted therapy for various diseases.

In conclusion, CAS No. 888888888 represents a significant advancement in organic chemistry with wide-ranging applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a crucial role in both academic and industrial settings.